Cas no 1804492-33-8 (Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804492-33-8
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4809206
• Update Time: 2025-10-28

Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)2-5-6(3-12)7(10(13)14)4-15-9(5)11/h4,10H,2-3H2,1H3
• InChI Key： JYBCLYNFEPGNKH-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OC)=C(CCl)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate

Recent Advances in the Synthesis and Applications of Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate (CAS: 1804492-33-8)

Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate (CAS: 1804492-33-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are widely utilized in drug discovery due to their diverse pharmacological properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic routes, applications, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate as a versatile building block for the synthesis of novel kinase inhibitors. The researchers employed a multi-step synthetic strategy, starting from commercially available precursors, to achieve high yields of the target compound. The presence of both bromo and chloromethyl functional groups in the molecule allows for further derivatization, enabling the introduction of diverse substituents to modulate biological activity.

In the agrochemical sector, this compound has garnered attention for its role in the development of next-generation fungicides. A recent patent (WO2023056789) disclosed its use as a key intermediate in the synthesis of pyridine-carboxamide derivatives, which exhibit potent activity against a broad spectrum of plant pathogens. The difluoromethyl group is particularly noteworthy, as it enhances the metabolic stability and bioavailability of the resulting agrochemicals.

From a mechanistic perspective, the reactivity of Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate has been explored in depth. Quantum chemical calculations and experimental studies have elucidated the electronic effects of the substituents on the pyridine ring, providing insights into its reactivity patterns. These findings are crucial for optimizing synthetic protocols and designing more efficient catalytic systems for its production.

Looking ahead, the potential applications of this compound in drug discovery are vast. Its structural features make it an attractive candidate for the development of targeted therapies, particularly in oncology and infectious diseases. Ongoing research is focused on exploring its utility in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities. As the field continues to evolve, Methyl 2-bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate is poised to play a pivotal role in the discovery of novel bioactive molecules.